N-(3,4-dimethoxyphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide

• Molecular Formula: C24H21N3O3
• Molecular Weight: 399.4 g/mol
• IUPAC Name: N-(3,4-dimethoxyphenyl)-1,5-diphenylpyrazole-4-carboxamide
• InChI: InChI=1S/C24H21N3O3/c1-29-21-14-13-18(15-22(21)30-2)26-24(28)20-16-25-27(19-11-7-4-8-12-19)23(20)17-9-5-3-6-10-17/h3-16H,1-2H3,(H,26,28)
• InChI Key: YBHHLLRTBWMCRS-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)NC(=O)C2=C(N(N=C2)C3=CC=CC=C3)C4=CC=CC=C4)OC

Description

N-(3,4-dimethoxyphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide, also known as DPP-4 inhibitor, is a chemical compound that is widely used in scientific research. It is a potent and selective inhibitor of dipeptidyl peptidase-4 (DPP-4), an enzyme that breaks down incretin hormones. DPP-4 inhibitors have been shown to be effective in the treatment of type 2 diabetes, and they are also being investigated for their potential use in other diseases.

Mechanism of Action

The mechanism of action of N-(3,4-dimethoxyphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide involves the inhibition of N-(3,4-dimethoxyphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide. N-(3,4-dimethoxyphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide is an enzyme that breaks down incretin hormones, which are important regulators of glucose homeostasis. By inhibiting N-(3,4-dimethoxyphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide, N-(3,4-dimethoxyphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide increases the levels of incretin hormones, leading to improved glucose control.
Biochemical and Physiological Effects:
N-(3,4-dimethoxyphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has several biochemical and physiological effects. It increases insulin secretion, reduces glucagon secretion, and slows gastric emptying. These effects lead to better glucose control and improved glycemic outcomes in patients with type 2 diabetes.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3,4-dimethoxyphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide in lab experiments is its potent and selective inhibition of N-(3,4-dimethoxyphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide. This makes it a useful tool for studying the role of N-(3,4-dimethoxyphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide in various physiological processes. However, one limitation is that it may not accurately reflect the effects of N-(3,4-dimethoxyphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide inhibition in vivo, as it does not take into account the complex interactions between various hormones and signaling pathways.

Future Directions

There are several future directions for research involving N-(3,4-dimethoxyphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide. One area of interest is its potential use in the treatment of other diseases, such as cardiovascular disease and renal disease. Another area of research is the development of more potent and selective N-(3,4-dimethoxyphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide inhibitors with fewer side effects. Additionally, there is ongoing research into the mechanisms of action of N-(3,4-dimethoxyphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide inhibitors and their effects on various physiological processes.

Synthesis Methods

The synthesis of N-(3,4-dimethoxyphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide involves several steps. The starting materials are 3,4-dimethoxybenzaldehyde and 1,5-diphenyl-1H-pyrazole-4-carboxylic acid. These are reacted with thionyl chloride to form the corresponding acid chloride, which is then reacted with the amine group of aniline to form the final product.

Scientific Research Applications

N-(3,4-dimethoxyphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has been extensively studied for its potential use in the treatment of type 2 diabetes. It works by inhibiting N-(3,4-dimethoxyphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide, which increases the levels of incretin hormones such as GLP-1 and GIP. These hormones stimulate insulin secretion and reduce glucagon secretion, leading to better glucose control.